4-(N,N-dimethylsulfamoyl)-N-((4-(2-methoxyphenyl)-5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-[[4-(2-methoxyphenyl)-5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C24H25N7O5S3/c1-30(2)39(34,35)17-10-8-16(9-11-17)22(33)26-14-20-28-29-24(31(20)18-6-4-5-7-19(18)36-3)38-15-21(32)27-23-25-12-13-37-23/h4-13H,14-15H2,1-3H3,(H,26,33)(H,25,27,32)
• InChI Key: CDCIPARJWSCFQN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)NCC2=NN=C(N2C3=CC=CC=C3OC)SCC(=O)NC4=NC=CS4
• Molecular Formula: C24H25N7O5S3
• Molecular Weight: 587.7 g/mol

Description

4-(N,N-dimethylsulfamoyl)-N-((4-(2-methoxyphenyl)-5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C24H25N7O5S3 and its molecular weight is 587.69. The purity is usually 95%.
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Scientific Research Applications

Cancer Cell Migration and Growth Inhibition

Compounds with structural similarities to the queried chemical have shown promising results in inhibiting cancer cell migration and growth. Specifically, derivatives of 1,2,4-triazole-3-thiol have been effective against melanoma, breast, and pancreatic cancer cell lines. These compounds, due to their selective cytotoxicity towards cancer cells, are seen as potential candidates for cancer treatment and antimetastatic therapies (Šermukšnytė et al., 2022).

Antimicrobial and Antifungal Activities

Various derivatives of the chemical have been synthesized and shown to possess significant antimicrobial and antifungal activities. These compounds were evaluated against different bacterial and fungal strains, showing effectiveness in inhibiting the growth of these microorganisms. This suggests potential applications in the treatment of infections and as a component in antimicrobial agents (Altıntop et al., 2011).

Anti-Inflammatory and Analgesic Properties

Research has shown that certain derivatives of the chemical have anti-inflammatory and analgesic properties. These compounds exhibit high inhibitory activity on cyclooxygenase enzymes, leading to significant analgesic and anti-inflammatory effects. This indicates potential for development into therapeutic agents for pain management and inflammation reduction (Abu‐Hashem et al., 2020).

Nematocidal Activity

Some derivatives have demonstrated nematocidal activity, showing potential as lead compounds in the development of new nematicides. These compounds have been effective against specific nematodes, making them candidates for agricultural and environmental applications (Liu et al., 2022).

Corrosion Inhibition

Benzothiazole derivatives related to the queried chemical have been studied as corrosion inhibitors for materials like carbon steel. These compounds offer stability and high inhibition efficiencies, suggesting their utility in industrial applications where corrosion prevention is critical (Hu et al., 2016).